Cas no 1803629-41-5 (3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1803629-41-5
• MF: C₇H₃ClF₃N₃O
• MW: 237.566430330276
• CID: 4911324
• Update Time: 2025-05-24

3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3N3O/c8-3-1-4(13)5(2-12)14-6(3)15-7(9,10)11/h1H,13H2
• InChI Key： NRBRDRITUKVPGI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)N=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.9
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine

3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1803629-41-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes an amino group at position 3, a chlorine atom at position 5, a cyano group at position 2, and a trifluoromethoxy group at position 6. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine in the development of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that this compound can serve as a building block for constructing novel π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of electron-withdrawing groups like the cyano and trifluoromethoxy groups enhances the molecule's ability to participate in charge transfer processes, making it a promising candidate for next-generation electronic materials.

In addition to its role in materials science, 3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine has shown potential in medicinal chemistry. The compound's structure allows for various bioisosteric replacements and functional group modifications, enabling the design of novel drug candidates with improved pharmacokinetic profiles. Recent investigations have focused on its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in the treatment of diseases like cancer and neurodegenerative disorders.

The synthesis of 3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods and asymmetric synthesis have significantly improved the efficiency of this process, making large-scale production more feasible.

From an environmental perspective, 3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine has been studied for its biodegradability and ecological impact. Initial assessments suggest that the compound exhibits moderate persistence in aquatic environments, raising concerns about its long-term effects on ecosystems. However, ongoing research aims to develop greener synthesis routes and degradation pathways to mitigate these environmental risks.

In conclusion, 3-Amino-5-chloro-2-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1803629-41-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in the advancement of modern chemistry and materials science.